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Compound Name: Momor-cerebroside I

Cat. No.: B1162676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Momor-cerebroside I is a naturally occurring cerebroside, a class of glycosphingolipids, that

has been identified in several plant species, including Sesamum indicum L. (sesame),

Euphoria longana (longan), and Momordica charantia (bitter melon)[1]. As with other

cerebrosides, its structure consists of a ceramide (a fatty acid linked to a sphingoid base) and a

single sugar residue. This document provides a comprehensive technical guide on Momor-
cerebroside I, summarizing its known chemical and physical properties. While detailed

experimental protocols for its isolation and characterization are primarily found in a key

publication for which the full text is not widely available, this guide presents a generalized

methodology for cerebroside extraction and analysis. To date, specific biological activities and

signaling pathway involvement for Momor-cerebroside I have not been extensively reported in

publicly accessible literature.

Chemical and Physical Properties
Momor-cerebroside I is a complex sphingolipid with the chemical formula C₄₈H₉₃NO₁₀ and a

molecular weight of approximately 844.27 g/mol . The following table summarizes its key

chemical identifiers and physical properties based on available data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1162676?utm_src=pdf-interest
https://www.benchchem.com/product/b1162676?utm_src=pdf-body
https://www.biocrick.com/Momor-cerebroside-I-BCN4120.html
https://www.benchchem.com/product/b1162676?utm_src=pdf-body
https://www.benchchem.com/product/b1162676?utm_src=pdf-body
https://www.benchchem.com/product/b1162676?utm_src=pdf-body
https://www.benchchem.com/product/b1162676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 606125-07-9 [2]

Molecular Formula C₄₈H₉₃NO₁₀ [2]

Molecular Weight 844.27 g/mol [2]

Type of Compound Cerebroside [2]

Physical Description Powder [2]

Purity 95% - 99% [2]

Isolation and Characterization
The primary citation for the isolation and structural elucidation of Momor-cerebroside I is an

article published in the Archives of Pharmacal Research in 2003. While the full text of this

publication could not be accessed for this review, it is understood that the structure was

determined using chemical and spectroscopic methods[1]. Generally, the isolation of

cerebrosides from plant material follows a multi-step process involving extraction, partitioning,

and chromatographic purification.

General Experimental Protocol for Cerebroside Isolation
The following is a generalized workflow for the isolation and characterization of cerebrosides

from plant sources. The specific details for Momor-cerebroside I would be found in the

primary literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.phytopurify.com/MomorcerebrosideI-p-7597.html
https://www.phytopurify.com/MomorcerebrosideI-p-7597.html
https://www.phytopurify.com/MomorcerebrosideI-p-7597.html
https://www.phytopurify.com/MomorcerebrosideI-p-7597.html
https://www.phytopurify.com/MomorcerebrosideI-p-7597.html
https://www.phytopurify.com/MomorcerebrosideI-p-7597.html
https://www.benchchem.com/product/b1162676?utm_src=pdf-body
https://www.biocrick.com/Momor-cerebroside-I-BCN4120.html
https://www.benchchem.com/product/b1162676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Cerebroside Isolation and Characterization
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Caption: A generalized workflow for the isolation and characterization of cerebrosides.
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Methods of Analysis
The identification and structural elucidation of Momor-cerebroside I, as with other

cerebrosides, relies on a combination of analytical techniques:

High-Performance Liquid Chromatography (HPLC): Used for the purification and purity

assessment of the isolated compound. Methods such as HPLC with Evaporative Light

Scattering Detection (ELSD) or Diode Array Detection (DAD) are common[2].

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern, which aids in determining the structure of the lipid and sugar components.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

determining the detailed chemical structure, including the stereochemistry of the sugar and

lipid moieties.

Biological Activity and Signaling Pathways
As of the date of this document, there is a lack of specific studies in the public domain detailing

the biological activity, mechanism of action, or signaling pathway involvement of Momor-
cerebroside I (CAS 606125-07-9).

It is noteworthy that a study on a compound referred to as "Cerebroside-A," isolated from an

edible mushroom, demonstrated neuroprotective effects. This effect was attributed to the

reduction of glutamate release and Ca²⁺ influx through NMDA receptors, a mechanism partially

dependent on the opening of BKCa channels[3]. However, it is crucial to emphasize that

"Cerebroside-A" has not been confirmed to be identical to Momor-cerebroside I.

Further research is required to elucidate the specific biological functions of Momor-
cerebroside I. Given the known roles of other cerebrosides in cellular processes, potential

areas of investigation could include its impact on cell membrane integrity, cell signaling, and its

potential as an anti-inflammatory, anti-cancer, or neuroprotective agent.

Due to the absence of data on signaling pathway involvement, a corresponding diagram cannot

be provided at this time.

Conclusion
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Momor-cerebroside I is a well-characterized natural product from a chemical perspective, with

its structure confirmed by spectroscopic methods. However, a significant gap exists in the

understanding of its biological activity and mechanism of action. For researchers and drug

development professionals, this presents an opportunity for further investigation into the

potential therapeutic applications of this molecule. Future studies should aim to screen Momor-
cerebroside I for various biological activities and to identify the cellular pathways it may

modulate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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